N-(phenylsulfonyl)-N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-ylcyclohexanecarboxamide

• Molecular Formula: C25H27NO4S
• Molecular Weight: 437.6 g/mol
• IUPAC Name: N-(benzenesulfonyl)-N-(6,7,8,9-tetrahydrodibenzofuran-2-yl)cyclohexanecarboxamide
• InChI: InChI=1S/C25H27NO4S/c27-25(18-9-3-1-4-10-18)26(31(28,29)20-11-5-2-6-12-20)19-15-16-24-22(17-19)21-13-7-8-14-23(21)30-24/h2,5-6,11-12,15-18H,1,3-4,7-10,13-14H2
• InChI Key: KDCMTSZGCGCAQL-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)C(=O)N(C2=CC3=C(C=C2)OC4=C3CCCC4)S(=O)(=O)C5=CC=CC=C5

Description

N-(phenylsulfonyl)-N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-ylcyclohexanecarboxamide, also known as TDCPP, is a chemical compound that has been widely used as a flame retardant in various consumer products. TDCPP has been found to have potential health risks, including carcinogenicity and endocrine disruption. However, TDCPP has also been studied for its potential therapeutic applications in scientific research.

Mechanism of Action

The mechanism of action of N-(phenylsulfonyl)-N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-ylcyclohexanecarboxamide in its therapeutic applications is not fully understood. However, it has been suggested that this compound may act by inhibiting the activity of certain enzymes involved in inflammation and cancer cell growth.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects in scientific research studies. It has been found to reduce the production of pro-inflammatory cytokines and chemokines, which are involved in the inflammatory response. This compound has also been found to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using N-(phenylsulfonyl)-N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-ylcyclohexanecarboxamide in lab experiments is its relatively low cost and availability. However, this compound has also been found to have potential health risks, including carcinogenicity and endocrine disruption. Therefore, caution must be taken when handling and using this compound in lab experiments.

Future Directions

There are many potential future directions for the study of N-(phenylsulfonyl)-N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-ylcyclohexanecarboxamide in scientific research. One area of interest is the development of this compound analogs with improved therapeutic properties and reduced health risks. Another potential future direction is the study of this compound in combination with other therapeutic agents for the treatment of inflammatory diseases and cancer. Additionally, further research is needed to fully understand the mechanism of action of this compound in its therapeutic applications.

Synthesis Methods

N-(phenylsulfonyl)-N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-ylcyclohexanecarboxamide can be synthesized through a multi-step process involving the reaction of phenylsulfonyl chloride with 2,3-dihydrobenzofuran, followed by the reaction of the resulting product with cyclohexanecarboxylic acid. The final product is purified through recrystallization.

Scientific Research Applications

N-(phenylsulfonyl)-N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-ylcyclohexanecarboxamide has been studied for its potential therapeutic applications in various scientific research studies. It has been found to have anti-inflammatory properties and has been studied for its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. This compound has also been studied for its potential use in cancer treatment, as it has been found to have cytotoxic effects on cancer cells.